(4-(5-Chloro-furan-2-ylmethyl)-phenyl)-methanol
Cat. No. B8276176
M. Wt: 222.67 g/mol
InChI Key: AWWFFKYIRKYFAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07691882B2
Procedure details
To a mixture of 4-(5-chloro-furan-2-ylmethyl)-benzylamine (2.6 g) described in Manufacturing Example 62-1-2, acetic acid (25 mL) and water (25 mL) was added sodium nitrite (9.8 g, 140 mmol) at 0° C., which was stirred for 40 minutes at room temperature. Water and ethyl acetate were added to extract the reaction mixture. The organic layer was washed successively with water, saturated sodium hydrogencarbonate and saturated aqueous sodium chloride, and the solvent was evaporated under a reduced pressure. Methanol (25 mL) was added to the residue at 0° C., followed by addition of potassium carbonate (3.3 g, 24 mmol) at the same temperature. This was stirred for 1 hour at the same temperature. Water and ethyl acetate were added to extract the reaction mixture. The organic layer was washed successively with water, saturated sodium hydrogencarbonate and saturated aqueous sodium chloride, and the organic layer was concentrated under a reduced pressure. The residue was purified by neutral silica gel column chromatography (ethyl acetate:heptane=1:2) to obtain the title compound (1.2 mg, 44%).
Name
Yield
44%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[O:6][C:5]([CH2:7][C:8]2[CH:15]=[CH:14][C:11]([CH2:12]N)=[CH:10][CH:9]=2)=[CH:4][CH:3]=1.C(O)(=[O:18])C.N([O-])=O.[Na+].C(=O)([O-])[O-].[K+].[K+]>C(OCC)(=O)C.O>[Cl:1][C:2]1[O:6][C:5]([CH2:7][C:8]2[CH:15]=[CH:14][C:11]([CH2:12][OH:18])=[CH:10][CH:9]=2)=[CH:4][CH:3]=1 |f:2.3,4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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2.6 g
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Type
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reactant
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Smiles
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ClC1=CC=C(O1)CC1=CC=C(CN)C=C1
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Step Two
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Step Three
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Name
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Quantity
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9.8 g
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Type
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reactant
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Smiles
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N(=O)[O-].[Na+]
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Step Four
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Name
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Quantity
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3.3 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Five
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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Smiles
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C(C)(=O)OCC
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
O
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Step Six
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
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Step Seven
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Name
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|
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Quantity
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25 mL
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|
Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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which was stirred for 40 minutes at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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to extract the reaction mixture
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WASH
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Type
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WASH
|
|
Details
|
The organic layer was washed successively with water, saturated sodium hydrogencarbonate and saturated aqueous sodium chloride
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent was evaporated under a reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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Methanol (25 mL) was added to the residue at 0° C.
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STIRRING
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Type
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STIRRING
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Details
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This was stirred for 1 hour at the same temperature
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Duration
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1 h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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to extract the reaction mixture
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WASH
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Type
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WASH
|
|
Details
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The organic layer was washed successively with water, saturated sodium hydrogencarbonate and saturated aqueous sodium chloride
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the organic layer was concentrated under a reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by neutral silica gel column chromatography (ethyl acetate:heptane=1:2)
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Outcomes
Product
Details
Reaction Time |
40 min |
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Name
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|
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Type
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product
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Smiles
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ClC1=CC=C(O1)CC1=CC=C(C=C1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.2 mg | |
| YIELD: PERCENTYIELD | 44% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
